4-(2-Chlorophenyl)pyrrolidin-2-one
Overview
Description
“4-(2-Chlorophenyl)pyrrolidin-2-one” is a compound with the molecular formula C10H10ClNO . It is used in the preparation of potential and selective antagonists of the α1A adrenergic receptor . It is also an impurity of Baclofen, a specific GABA-B receptor agonist .
Synthesis Analysis
The synthesis of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation . The selectivity of the synthesis can be tuned by using a specific oxidant and additive .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists . The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization .Scientific Research Applications
1. L-Type Calcium Channel Blocker Properties
4-(2-Chlorophenyl)pyrrolidin-2-one derivatives have been studied for their potential as L-type calcium channel blockers. Carosati et al. (2009) investigated the stereoselective behavior of a functional analogue of diltiazem, a cardiovascular L-type calcium channel blocker. They found significant differences between the two enantiomers of the compound, contributing to cardiac stereoselectivity and vascular stereospecificity (Carosati et al., 2009).
2. Synthesis of Arylsulfonylpyrrolidines
Smolobochkin et al. (2017) demonstrated the synthesis of 1-(arylsulfonyl)pyrrolidines from phenols and a derivative of this compound. Their method, under mild conditions, provides a convenient approach for synthesizing pyrrolidine-1-sulfonylarene derivatives containing a phenol fragment (Smolobochkin et al., 2017).
3. Molecular and Crystal Structure Analysis
4. Synthesis of Enaminones
Barakat et al. (2020) achieved a one-pot synthesis of enaminones using a derivative of this compound. This synthesis protocol is notable for its simplicity, avoiding the need for intermediate separation or column purification (Barakat et al., 2020).
5. Antimicrobial Activity
Nural et al. (2018) synthesized a novel compound from a derivative of this compound and tested its antimicrobial activity. The compound showed antibacterial and antimycobacterial activity, suggesting potential applications in treating bacterial infections (Nural et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that pyrrolidin-2-one derivatives possess an affinity for α1-adrenergic receptors . The blockade of α1-adrenoceptor may play a role in restoring normal sinus rhythm .
Mode of Action
The interaction of pyrrolidin-2-one derivatives with their targets often involves a domino process, including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .
Biochemical Pathways
Pyrrolidin-2-one derivatives are known to influence various biological activities, suggesting they may interact with multiple biochemical pathways .
Pharmacokinetics
It is suggested that the compound has high gastrointestinal absorption and is bbb permeant .
Result of Action
Pyrrolidin-2-one derivatives have shown nanomolar activity against ck1γ and ck1ε, suggesting potential kinase inhibition .
Action Environment
The spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Properties
IUPAC Name |
4-(2-chlorophenyl)pyrrolidin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO/c11-9-4-2-1-3-8(9)7-5-10(13)12-6-7/h1-4,7H,5-6H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVCDQJGBLFWXEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)C2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80402149 | |
Record name | 4-(2-chlorophenyl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80402149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28311-22-0 | |
Record name | 4-(2-chlorophenyl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80402149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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